Cas no 102088-39-1 (4-Sulfocalix6arene)

4-Sulfocalix6arene structure

Product Name:4-Sulfocalix6arene

CAS No:102088-39-1

MF:C₄₂H₃₆O₂₄S₆

MW:1117.11084651947

MDL:MFCD00143376

CID:91232

PubChem ID:87575948

Update Time:2025-04-18

4-Sulfocalix6arene Chemical and Physical Properties

Names and Identifiers

- 4-Sulphonic-calix[6]arene
- 4-Sulfocalix[6]arene Hydrate
- 4-SULFONIC-CALIX[6]ARENE HYDRATE
- Hexahydroxycalix[6]Arenehexasulfonic Acid
- 4-SULFOCALIX[6]ARENE
- calix<6>arene-p-hexasulphonic acid
- Hexahydroxycalix[6]arenehexasulfonic Acid Hydrate
- Hexasulfo(hexahydroxy)calix[6]arene Hydrate
- Calix[6]arene-4-sulfonic acid hydrate
- 4-sulfonic calix[6]arene
- Calix(6)arene-p-sulfonate
- Hexasulfo(hexahydroxy)calix[6]arene
- Hexahydroxy
- 4-Sulfocalix[6]arene, Hydrate
- 1(2),3(2),5(2),7(2),9(2),11(2)-Hexahydroxy-1,3,5,7,9,11(1,3)-hexabenzenacyclododecaphane-1(5),3(5),5(5),7(5),9(5),11(5)-hexasulfonic acid
- Heptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(37),3,5,7(42),9,11,13(41),15,17,19(40),21,23,25(39),27,29,31(38),33,35-octadecaene-5,11,17,23,29,35-hexasulfonic acid, 37,38,39,40,41,42-hexahydroxy-
- AKOS037647928
- MFCD00143376
- CS-0329838
- 37,38,39,40,41,42-Hexahydroxyheptacyclo[31.3.1.1~3,7~.1~9,13~.1~15,19~.1~21,25~.1~27,31~]dotetraconta-1(37),3(42),4,6,9(41),10,12,15(40),16,18,21(39),22,24,27(38),28,30,33,35-octadecaene-5,11,17,23,29,35-hexasulfonic acid
- 4-Sulfocalix[6]arene (contains ca.15% water)
- SCHEMBL15397119
- T71532
- 102088-39-1
- DTXSID50369270
- 37,38,39,40,41,42-hexahydroxyheptacyclo[31.3.1.1^{3,7.1^{9,13.1^{15,19.1^{21,25.1^{27,31]dotetraconta-1(36),3,5,7(42),9,11,13(41),15,17,19(40),21(39),22,24,27(38),28,30,33(37),34-octadecaene-5,11,17,23,29,35-hexasulfonic acid
- AS-75342
- 37,38,39,40,41,42-hexahydroxyheptacyclo[31.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?.1(2)(1),(2)?.1(2)?,(3)(1)]dotetraconta-1(37),3,5,7(42),9,11,13(41),15,17,19(40),21(39),22,24,27(38),28,30,33,35-octadecaene-5,11,17,23,29,35-hexasulfonic acid
- PD160524
- 37,38,39,40,41,42-hexahydroxyheptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(36),3,5,7(42),9,11,13(41),15,17,19(40),21(39),22,24,27(38),28,30,33(37),34-octadecaene-5,11,17,23,29,35-hexasulfonic acid
- FT-0619470
- CHEMBL5266944
- BXOUPTJVBGEDIR-UHFFFAOYSA-N
- 4-Sulfocalix6arene
- MDL： MFCD00143376
- Inchi： 1S/C42H36O24S6/c43-37-19-1-20-8-32(68(52,53)54)10-22(38(20)44)3-24-12-34(70(58,59)60)14-26(40(24)46)5-28-16-36(72(64,65)66)18-30(42(28)48)6-29-17-35(71(61,62)63)15-27(41(29)47)4-25-13-33(69(55,56)57)11-23(39(25)45)2-21(37)9-31(7-19)67(49,50)51/h7-18,43-48H,1-6H2,(H,49,50,51)(H,52,53,54)(H,55,56,57)(H,58,59,60)(H,61,62,63)(H,64,65,66)
- InChI Key： BXOUPTJVBGEDIR-UHFFFAOYSA-N
- SMILES： S(C1=CC2=C(C(=C1)CC1C=C(C=C(C=1O)CC1C=C(C=C(C=1O)CC1C=C(C=C(C=1O)CC1C=C(C=C(C=1O)CC1C=C(C=C(C=1O)C2)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)O)(=O)(=O)O
- BRN： 5231405

Computed Properties

Exact Mass: 1115.99000
Monoisotopic Mass: 1115.992
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 12
Hydrogen Bond Acceptor Count: 24
Heavy Atom Count: 72
Rotatable Bond Count: 6
Complexity: 2060
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.9
Topological Polar Surface Area: 498

Experimental Properties

Color/Form: White powder
Density: 1.8±0.1 g/cm3
Melting Point: 246°C (dec.)
Boiling Point: Not available
Flash Point: Not available
Refractive Index: 1.721
Water Partition Coefficient: Soluble in water.
PSA: 497.88000
LogP: 9.74340
Solubility: dissolve in water
Vapor Pressure: Not available

4-Sulfocalix6arene Security Information

Symbol:
Prompt：warning
Signal Word：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Safety Term：S26;S36
Storage Condition：(BD306096)

4-Sulfocalix6arene Pricemore >>

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